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Compound of Interest

Compound Name:
1,3-Thiazolidine-3-

carboximidamide

Cat. No.: B3367876 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Thiazolidine-3-carboximidamide
was located. The following disposal procedures are based on guidelines for the general class

of thiazolidine derivatives. Researchers must consult the substance-specific SDS provided by

the supplier and adhere to all applicable local, state, and federal regulations.

The proper disposal of 1,3-Thiazolidine-3-carboximidamide is critical to ensure laboratory

safety and environmental protection. As with many specialized research chemicals, this

compound requires a dedicated waste stream and should not be disposed of through standard

laboratory drains or as common trash. The primary route for disposal is through an approved

hazardous waste disposal facility.[1][2]

Immediate Safety and Handling for Disposal
Before beginning any disposal-related activities, it is imperative to handle 1,3-Thiazolidine-3-
carboximidamide with appropriate personal protective equipment (PPE). Thiazolidine

derivatives are often categorized as irritants and can be harmful if they come into contact with

skin or eyes, or are inhaled or ingested.[1]

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear tight-sealing safety goggles.[3]

Hand Protection: Use impervious chemical-resistant gloves.
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Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[3]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA-

approved respirator.[3]

Step-by-Step Disposal Protocol
1. Waste Collection and Storage:

Container: Place waste 1,3-Thiazolidine-3-carboximidamide in a clearly labeled, sealed,

and appropriate container for chemical waste. Ensure the container is compatible with the

chemical.

Labeling: The label should clearly state "Hazardous Waste" and identify the contents as "1,3-
Thiazolidine-3-carboximidamide". Include any known hazard warnings.

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials such as strong oxidizing agents.[1]

2. Spill and Contamination Management:

In the event of a spill, avoid creating dust.

For a dry spill, carefully collect the material and place it in the designated hazardous waste

container.

Clean the affected area thoroughly.

Any materials used for cleaning the spill (e.g., absorbent pads, wipes) must also be disposed

of as hazardous waste.

3. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management contractor.
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Provide the contractor with all available safety information, including the SDS for a similar

compound if a specific one is unavailable.

Never mix 1,3-Thiazolidine-3-carboximidamide with other waste streams unless explicitly

permitted by the waste disposal contractor and institutional guidelines.

Summary of Hazard and Disposal Information
Parameter Information Source

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

[1][2]

Known Hazards

May cause skin and eye

irritation; harmful if swallowed

or inhaled.

[1]

Personal Protective Equipment

Safety goggles, chemical-

resistant gloves, protective

clothing, and respiratory

protection as needed.

[3]

Incompatible Materials Strong oxidizing agents. [1]

Spill Cleanup

Avoid dust generation, collect

material, and clean the area.

Dispose of cleaning materials

as hazardous waste.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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